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Compound Name: Caffeic acid-pYEEIE

Cat. No.: B15578327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The Src family of non-receptor tyrosine kinases are pivotal regulators of a myriad of cellular

processes, including proliferation, survival, migration, and angiogenesis. Dysregulation of Src

kinase activity is a common feature in a variety of human cancers, making it a compelling target

for therapeutic intervention. Caffeic acid-pYEEIE (CAPE-pYEEIE) is a high-affinity

phosphopeptide ligand designed to specifically target the Src Homology 2 (SH2) domain of Src.

By binding to the SH2 domain, CAPE-pYEEIE is expected to allosterically inhibit Src activation,

thereby modulating its downstream signaling pathways.

These application notes provide a comprehensive guide for utilizing Caffeic acid-pYEEIE as a

tool to investigate Src signaling. Detailed protocols for in vitro and cell-based assays are

presented to enable researchers to characterize the inhibitory effects of this compound and

elucidate its impact on Src-mediated cellular functions.
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Product Name Caffeic acid-pYEEIE

Target Src Homology 2 (SH2) Domain

Biological Activity

Phosphopeptide ligand for the Src SH2 domain

with an IC50 of 42 nM. It demonstrates a 30-fold

higher affinity than N-acetyl-O-phosphono-Tyr-

Glu-Glu-Ile-Glu.[1][2]

Molecular Weight 923.82 g/mol

Formula C39H50N5O19P

Solubility Soluble in DMSO and water.

Storage Store at -20°C.

Data Presentation
In Vitro Inhibition of Src Kinase Activity
The inhibitory potential of Caffeic acid-pYEEIE on Src kinase activity can be quantified using

various in vitro kinase assay platforms. The following table provides a template for presenting

such data.

Compound Target Assay Type IC50 (nM)

Caffeic acid-pYEEIE Src SH2 Domain
TR-FRET Kinase

Assay
42

Control Peptide Src SH2 Domain
TR-FRET Kinase

Assay
>1000

Cellular Activity of Caffeic acid-pYEEIE
The efficacy of Caffeic acid-pYEEIE in a cellular context can be assessed by measuring its

impact on cell viability, proliferation, and downstream Src signaling.
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Cell Line Assay Type Endpoint
CAPE-pYEEIE IC50

(µM)

MDA-MB-231 (Breast

Cancer)
MTT Assay Cell Viability Data to be determined

PC-3 (Prostate

Cancer)
MTT Assay Cell Viability Data to be determined

HT-29 (Colon Cancer) MTT Assay Cell Viability Data to be determined

MDA-MB-231 (Breast

Cancer)
Western Blot p-Src (Y416) Inhibition Data to be determined

PC-3 (Prostate

Cancer)
Western Blot p-Src (Y416) Inhibition Data to be determined

Signaling Pathways and Experimental Workflow
Src Signaling Pathway and Inhibition by Caffeic acid-
pYEEIE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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